4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid

• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylbutanoic acid
• InChI: InChI=1S/C14H18O3/c1-14(2,13(15)16)7-5-10-3-4-12-11(9-10)6-8-17-12/h3-4,9H,5-8H2,1-2H3,(H,15,16)
• InChI Key: XAFRGVLCTXJDAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC2=C(C=C1)OCC2)C(=O)O

Description

4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid is an organic compound that features a dihydrobenzofuran moiety fused with a butanoic acid chain

Preparation Methods

The synthesis of 4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the dihydrobenzofuran core.

Reaction Conditions: The dihydrobenzofuran core is then subjected to a series of reactions to introduce the butanoic acid chain.

Industrial Production: Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as anti-inflammatory or anticancer properties.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, modulating their activity.

Pathways Involved: These interactions can affect various biochemical pathways, leading to changes in cellular functions and responses.

Comparison with Similar Compounds

4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid can be compared with similar compounds to highlight its uniqueness:

Similar Compounds: Compounds such as 3,4-Methylenedioxyphenylpropan-2-one and sulfonamide-based indole analogs share structural similarities

Uniqueness: The presence of the dihydrobenzofuran moiety and the specific arrangement of functional groups in this compound contribute to its unique chemical and biological properties.